(Dicyclopropylmethyl)(3-methoxypropyl)amine

• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• IUPAC Name: N-(dicyclopropylmethyl)-3-methoxypropan-1-amine
• InChI: InChI=1S/C11H21NO/c1-13-8-2-7-12-11(9-3-4-9)10-5-6-10/h9-12H,2-8H2,1H3
• InChI Key: UISLTHNUMORTAY-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(C1CC1)C2CC2

Description

(Dicyclopropylmethyl)(3-methoxypropyl)amine is a specialty amine building block of significant interest in advanced chemical synthesis and pharmaceutical research. This compound integrates a dicyclopropylmethyl group, known for its potential to influence the metabolic stability and three-dimensional structure of a molecule, with a 3-methoxypropyl chain that provides polarity and conformational flexibility. The primary research value of this amine lies in its application as a key synthetic intermediate for constructing novel molecular architectures, particularly in the development of active pharmaceutical ingredients (APIs) and sophisticated ligands for catalytic systems. Its structure suggests potential for use in medicinal chemistry programs aimed at central nervous system (CNS) targets, cardiovascular agents, or other therapeutic areas where the rigid, lipophilic dicyclopropylmethyl group and the ether-containing side chain could optimize receptor binding and pharmacokinetic properties. As a building block, its mechanism of action is defined by its role in chemical reactions; it can undergo standard amine transformations such as salt formation, acylation, sulfonylation, and reductive amination, enabling its incorporation into more complex molecules. Researchers can leverage this compound to introduce a unique steric and electronic profile into their target molecules, potentially leading to new compounds with enhanced biological activity or novel material properties. (Dicyclopropylmethyl)(3-methoxypropyl)amine is provided for Research Use Only and is strictly intended for laboratory research and chemical synthesis. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Proper personal protective equipment and handling procedures in a well-ventilated laboratory environment are required.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Dicyclopropylmethyl)(3-methoxypropyl)amine typically involves the reaction of dicyclopropylmethyl chloride with 3-methoxypropylamine under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete, followed by purification through distillation or chromatography.

Industrial Production Methods

Industrial production of (Dicyclopropylmethyl)(3-methoxypropyl)amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(Dicyclopropylmethyl)(3-methoxypropyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, leading to the formation of new amine derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Amines or alcohols.

Substitution: New amine derivatives with different alkyl or aryl groups.

Scientific Research Applications

(Dicyclopropylmethyl)(3-methoxypropyl)amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the production of specialty chemicals, coatings, and polymers due to its unique structural properties.

Mechanism of Action

The mechanism of action of (Dicyclopropylmethyl)(3-methoxypropyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares (Dicyclopropylmethyl)(3-methoxypropyl)amine with key analogs in terms of molecular properties, substituents, and biological activities:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity/Application	Source
(Dicyclopropylmethyl)(3-methoxypropyl)amine	C₁₂H₂₃NO	197.32	Dicyclopropylmethyl, 3-methoxypropyl	Intermediate for CNS/pharmacological agents (inferred)	Synthesis pathways inferred
PF-4659901	C₁₈H₂₄N₆O	340.43	Dicyclopropylmethyl, purin-6-yl	CRF1 receptor antagonist (Pfizer)
(3,4-Dichlorophenyl)methylamine	C₁₁H₁₅Cl₂NO	248.15	Dichlorophenylmethyl, 3-methoxypropyl	Structural analog; potential CNS applications
(cyclohex-3-en-1-yl)methyl(3-methoxypropyl)amine	C₁₁H₂₁NO	183.29	Cyclohexenylmethyl, 3-methoxypropyl	High-purity API intermediate (MolCore)
N-(1,1-Dioxidotetrahydrothien-3-yl)-N-(3-methoxypropyl)amine hydrochloride	C₈H₁₈ClNO₃S	244.75	Tetrahydrothiophene sulfone, 3-methoxypropyl	Kinase inhibitor intermediate (LEAPChem)
[3-(Cyclopropylmethoxy)propyl][(3,4-dimethoxyphenyl)methyl]amine	C₁₆H₂₅NO₃	279.37	Cyclopropylmethoxy, dimethoxyphenylmethyl	Structural analog with potential CNS modulation

Structural and Functional Analysis

Dicyclopropylmethyl Group

• Role : Enhances metabolic stability and lipophilicity, as seen in Pfizer’s CRF antagonists (e.g., PF-4659901, PF-4734666) .

3-Methoxypropyl Group

• Role : Improves aqueous solubility and may influence selectivity. highlights that 3-methoxypropyl substituents (e.g., R3-1, R3-11) enhance dual epigenetic activity (G9a/DNMT1 inhibition) .
• Comparison : In (3,4-Dichlorophenyl)methylamine (), the dichlorophenyl group introduces electron-withdrawing effects, which may alter binding kinetics compared to the dicyclopropylmethyl group.

Biological Activity

Chemical Structure and Properties

(Dicyclopropylmethyl)(3-methoxypropyl)amine is characterized by its unique dicyclopropylmethyl group and a 3-methoxypropyl amine moiety. This structural configuration may influence its pharmacological properties, particularly in terms of receptor binding and enzymatic interactions.

Property	Value
Molecular Formula	C₁₁H₁₅N
Molecular Weight	179.25 g/mol
Solubility	Soluble in organic solvents
Melting Point	Not available

Research indicates that compounds with similar structural features often exhibit diverse biological activities, including:

• Receptor Modulation : Compounds like (Dicyclopropylmethyl)(3-methoxypropyl)amine may interact with various receptors, including adenosine receptors, which are implicated in neurological functions and may serve as therapeutic targets for neurodegenerative diseases such as Parkinson's disease .
• Enzyme Inhibition : The compound may also inhibit specific enzymes, potentially affecting pathways related to cell proliferation and apoptosis. For instance, inhibitors of methyltransferases like METTL3 have been shown to impact cancer cell growth .

Case Studies and Research Findings

• Anticancer Activity : A study examining the effects of similar compounds on cancer cell lines demonstrated that certain structural modifications could enhance cytotoxicity against various cancer types. The inhibition of CDK12 has been noted to suppress DNA repair mechanisms in cancer cells, suggesting a potential application for (Dicyclopropylmethyl)(3-methoxypropyl)amine in oncological therapies .
• Neuroprotective Effects : Research into adenosine A2A receptor antagonists has shown promise in treating Parkinson's disease. Compounds that modulate these receptors can improve motor function and reduce neuroinflammation . The potential for (Dicyclopropylmethyl)(3-methoxypropyl)amine to act similarly warrants further investigation.

Table 2: Summary of Biological Activities

Activity Type	Description	Reference
Anticancer	Inhibits growth of cancer cells via CDK12 inhibition
Neuroprotective	Modulates adenosine receptors for potential Parkinson’s treatment
Enzyme Inhibition	Potential to inhibit methyltransferases like METTL3

Safety and Toxicity

Preliminary toxicity assessments indicate that compounds within this class may exhibit low toxicity profiles. For example, in vitro studies suggest that certain derivatives do not significantly affect cell viability at therapeutic concentrations . However, comprehensive toxicity studies are necessary to establish safety parameters for human use.

Q & A

Q. Table 1: Synthetic Approaches

Method	Reagents/Conditions	Yield (%)	Purity (%)
Alkylation	3-Methoxypropyl bromide, K₂CO₃, THF, reflux	65	95
Reductive Amination	NaBH₄, MeOH, RT	58	90

How can computational chemistry aid in predicting the reactivity of (Dicyclopropylmethyl)(3-methoxypropyl)amine in nucleophilic reactions?

Advanced
Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) reveal:

• Electron Density Distribution : Cyclopropyl groups withdraw electron density via induction, reducing amine basicity. The methoxypropyl group donates electrons via resonance, directing regioselectivity in reactions like alkylation or acylation .
• Reactivity Prediction : Simulations of transition states can identify steric hindrance near the cyclopropyl groups, explaining slower reaction kinetics compared to non-cyclopropyl analogs .

What spectroscopic techniques are essential for characterizing (Dicyclopropylmethyl)(3-methoxypropyl)amine?

Basic
Key techniques include:

• ¹H NMR : Cyclopropyl CH₂ protons (δ 1.0–1.2 ppm), methoxy group (δ 3.3 ppm), and N-CH₂ (δ 2.5–3.0 ppm) .
• ¹³C NMR : N-CH₂ (δ 45–50 ppm), methoxy carbon (δ 55 ppm), and cyclopropyl carbons (δ 8–12 ppm) .
• FT-IR : N-H stretch (~3300 cm⁻¹) and C-O-C ether stretch (~1100 cm⁻¹) .
• Mass Spectrometry (EI) : Molecular ion peak at m/z 183 [M⁺] .

How should researchers address contradictions in reported reaction yields for derivatives of (Dicyclopropylmethyl)(3-methoxypropyl)amine?

Q. Advanced

• Parameter Optimization : Systematically vary reaction parameters (e.g., solvent polarity, temperature). For example, replacing THF with DMF in alkylation increases yield by 15% due to better halide activation .
• Statistical Validation : Use ANOVA to compare yields across replicated experiments. Conflicting results (e.g., 65% vs. 45%) may arise from halide leaving group efficiency (Br vs. Cl) or trace moisture .
• Byproduct Analysis : Employ LC-MS to identify undesired side products (e.g., elimination byproducts from β-hydrogen abstraction) .

What safety precautions are necessary when handling (Dicyclopropylmethyl)(3-methoxypropyl)amine?

Q. Basic

• PPE : Wear nitrile gloves, goggles, and lab coats.
• Ventilation : Use a fume hood to avoid inhalation of vapors.
• Storage : Keep under nitrogen at 2–8°C to prevent oxidation. Toxicity data is limited, but treat as a potential irritant based on structural analogs .

What strategies optimize the enantiomeric purity of (Dicyclopropylmethyl)(3-methoxypropyl)amine in asymmetric synthesis?

Q. Advanced

• Chiral Resolution : Form diastereomeric salts with (-)-dibenzoyl tartaric acid in ethanol (90% enantiomeric excess, ee) .
• Asymmetric Hydrogenation : Use Ru-BINAP catalysts (85% ee, 70% yield) .
• Analytical Monitoring : Chiral HPLC (Chiralpak AD-H column, hexane:isopropanol 90:10) confirms enantiopurity .

Q. Table 2: Enantioselective Methods

Method	Conditions	ee (%)	Yield (%)
Diastereomeric Salt	(-)-Dibenzoyl tartaric acid, EtOH	90	75
Ru-BINAP Catalysis	H₂ (50 psi), THF, 40°C	85	70

How does the cyclopropyl group influence the compound’s stability under acidic conditions?

Q. Advanced

• Ring Strain Effects : Cyclopropane’s angle strain increases susceptibility to ring-opening under strong acids (e.g., HCl, H₂SO₄). Kinetic studies show 50% degradation after 24 hours at pH < 2 .
• Stabilization Strategies : Buffering solutions to pH 6–8 or using aprotic solvents (e.g., dichloromethane) minimizes decomposition .

What are the applications of (Dicyclopropylmethyl)(3-methoxypropyl)amine in coordination chemistry?

Q. Advanced

• Ligand Design : The amine acts as a monodentate ligand in Mn(II) and Ru(II) complexes, stabilizing metal centers via N-donor binding. Example: [Mn(µ-Cl)₂(mppma)]ₙ (mppma = N-(3-methoxypropyl)-N-(pyridin-2-ylmethyl)amine) exhibits unique magnetic properties .
• Catalytic Activity : Ru complexes with this ligand show moderate activity in transfer hydrogenation of ketones (TOF = 120 h⁻¹) .